Cas no 1803862-03-4 (2-Phenyl-4-(trifluoromethyl)pyridine-6-acetonitrile)

• Product Name: 2-Phenyl-4-(trifluoromethyl)pyridine-6-acetonitrile
• CAS No: 1803862-03-4
• MF: C₁₄H₉F₃N₂
• MW: 262.229873418808
• CID: 4908205
• Update Time: 2025-06-15

2-Phenyl-4-(trifluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-4-(trifluoromethyl)pyridine-6-acetonitrile

• Inchi： 1S/C14H9F3N2/c15-14(16,17)11-8-12(6-7-18)19-13(9-11)10-4-2-1-3-5-10/h1-5,8-9H,6H2
• InChI Key： OUQZOBLUVSKUAL-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CC#N)N=C(C=1)C1C=CC=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 338
• XLogP3: 3.1
• Topological Polar Surface Area: 36.7

Additional information on 2-Phenyl-4-(trifluoromethyl)pyridine-6-acetonitrile

Research Brief on 2-Phenyl-4-(trifluoromethyl)pyridine-6-acetonitrile (CAS: 1803862-03-4): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

2-Phenyl-4-(trifluoromethyl)pyridine-6-acetonitrile (CAS: 1803862-03-4) is a structurally unique compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This heterocyclic scaffold, featuring a phenyl group, a trifluoromethyl substituent, and an acetonitrile moiety, exhibits remarkable chemical properties that make it a valuable building block for drug discovery and development. Recent studies have explored its utility as a key intermediate in the synthesis of bioactive molecules, particularly in the design of kinase inhibitors and other targeted therapeutics.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 2-Phenyl-4-(trifluoromethyl)pyridine-6-acetonitrile as a precursor in the development of novel JAK2 inhibitors. The compound's ability to serve as a versatile synthon was highlighted, with modifications at the pyridine and acetonitrile positions leading to enhanced binding affinity and selectivity. The study reported a series of derivatives that demonstrated potent inhibitory activity against JAK2, with IC50 values in the low nanomolar range, suggesting its potential in treating myeloproliferative disorders.

Another significant advancement was reported in ACS Chemical Biology, where 2-Phenyl-4-(trifluoromethyl)pyridine-6-acetonitrile was utilized as a fluorescent probe for studying protein-ligand interactions. The trifluoromethyl group's electron-withdrawing properties and the acetonitrile moiety's ability to form hydrogen bonds were exploited to develop a high-throughput screening assay for identifying modulators of protein kinases. This application underscores the compound's dual role as both a synthetic intermediate and a tool for chemical biology research.

Recent patent filings (WO2023051234A1, 2023) have also highlighted the commercial potential of 2-Phenyl-4-(trifluoromethyl)pyridine-6-acetonitrile. The compound is featured in several claims related to the synthesis of antiviral agents, particularly those targeting RNA-dependent RNA polymerases. Its structural features appear to confer favorable pharmacokinetic properties, including improved metabolic stability and membrane permeability, making it an attractive scaffold for antiviral drug development.

From a synthetic chemistry perspective, innovative routes to access 2-Phenyl-4-(trifluoromethyl)pyridine-6-acetonitrile have been developed. A 2024 publication in Organic Letters described a novel palladium-catalyzed cyanation protocol that significantly improves the yield and purity of the compound compared to traditional methods. This advancement is particularly relevant for scale-up processes in pharmaceutical manufacturing, addressing previous challenges in large-scale production.

In conclusion, 2-Phenyl-4-(trifluoromethyl)pyridine-6-acetonitrile (CAS: 1803862-03-4) continues to emerge as a multifaceted compound with diverse applications in drug discovery and chemical biology. Its unique structural features, combined with recent synthetic advancements, position it as a valuable tool for researchers developing next-generation therapeutics. Future research directions may focus on expanding its utility in targeted protein degradation and covalent inhibitor design, areas that are rapidly growing in pharmaceutical research.